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Compound of Interest

Compound Name: Aluminium isopropoxide

Cat. No.: B147389

Technical Support Center: Aluminium Isopropoxide

Welcome to the technical support center for Aluminium isopropoxide. This resource is
designed for researchers, scientists, and drug development professionals to ensure the safe
and effective handling and storage of this moisture-sensitive reagent.

Frequently Asked Questions (FAQs)

Q1: What is Aluminium isopropoxide and why is it so sensitive to moisture?

Aluminium isopropoxide (AIP) is an organoaluminum compound with the chemical formula
Al(OCH(CHs)2)s.[1] It is highly sensitive to moisture because it readily reacts with water in a
process called hydrolysis. This reaction breaks down the Aluminium isopropoxide to form
aluminum hydroxide and isopropanol.[2][3] This degradation will inactivate the reagent,
rendering it unsuitable for most chemical reactions.[4][5]

Q2: How should | properly store a new, unopened container of Aluminium isopropoxide?

Unopened containers should be stored in a cool, dry, and well-ventilated area, away from
sources of ignition and incompatible materials such as strong oxidizing agents, acids, and
halogens.[6][7][8] The storage area should be a designated flammables area.[7] It is crucial to
protect the container from humidity and water.[8]

Q3: What are the visible signs of moisture contamination in my Aluminium isopropoxide?
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Fresh, high-purity Aluminium isopropoxide should be a white crystalline powder or solid
chunks.[1] Moisture contamination leads to the formation of aluminum hydroxide, which may
appear as white opaque spots or a fine white dust.[9] If the material has become clumpy,
gooey, or has a distinct odor of isopropanol, it has likely been compromised by moisture.[4][5]

Q4: Can | still use Aluminium isopropoxide that shows signs of moisture contamination?

It is not recommended. The presence of aluminum hydroxide and isopropanol from hydrolysis
will interfere with most chemical reactions, leading to poor yields, unexpected side products, or
complete reaction failure.[4][5] For applications requiring high purity, using compromised
material is strongly discouraged.

Q5: What personal protective equipment (PPE) is necessary when handling Aluminium
isopropoxide?

Due to its flammable and corrosive nature, appropriate PPE is essential.[10] This includes:

Eye Protection: Tightly fitting safety goggles or chemical safety glasses with side-shields.[8]
[10]

e Hand Protection: Chemical-resistant gloves, such as neoprene or nitrile rubber. Gloves
should be inspected before use.[11][12]

o Skin Protection: A lab coat or flame-retardant antistatic protective clothing.[8]

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator for
dust and mists should be used.[11][13]

Troubleshooting Guides
Problem 1: My Aluminium isopropoxide appears clumpy and has a faint alcohol smell.

o Cause: This indicates moisture exposure and subsequent hydrolysis.[5] The container seal
may be compromised, or it was opened in a humid environment.

e Solution:

o Do not use the reagent for moisture-sensitive reactions.
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o If purification is an option, the material can be distilled under vacuum (~110 °C at 0.5
mmHg).[5] However, purchasing a new, uncompromised container is often more practical
and reliable.[14]

o Review your handling and storage procedures to prevent future contamination. Ensure
containers are sealed tightly with paraffin film after use and stored in a desiccator or
glovebox.[15][16]

Problem 2: My reaction involving Aluminium isopropoxide is not proceeding or giving low

yields.

o Cause: Assuming other reagents and conditions are correct, the most likely cause is inactive
Aluminium isopropoxide due to moisture contamination.[4]

e Troubleshooting Steps:

o Verify Reagent Quality: Open a new, sealed container of Aluminium isopropoxide and
repeat the reaction.

o Check Solvent Anhydrousness: Ensure the solvent used is truly anhydrous. Even solvents
labeled "anhydrous" can absorb moisture over time.[14] Consider using a freshly distilled
solvent or one dried over molecular sieves.

o Inert Atmosphere: Confirm that your reaction setup is truly under an inert atmosphere
(Nitrogen or Argon) and that there are no leaks.[4][17]

Problem 3: Aluminium isopropoxide is not dissolving in my anhydrous solvent.

o Cause: Aluminium isopropoxide can be slow to dissolve, especially in cold solvents.[9]
However, insolubility is often a sign that the material has already hydrolyzed to insoluble
aluminum hydroxide.[9]

e Solution:

o Use only high-quality, anhydrous solvents.[9]
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o Gentle heating can increase the solubility of uncompromised Aluminium isopropoxide in

solvents like isopropanol, toluene, or benzene.[1][18]

o If the material remains insoluble even with heating, it is likely contaminated and should not

be used.[9]

Data Presentation: Properties and Solubility

Table 1: Physical and Chemical Properties of Aluminium Isopropoxide

Property Value Citations
Chemical Formula CoH21AI03 [1][13]
Molecular Weight 204.24 g/mol [1]
Appearance Wh-ite crystalline powder or (1176}

solid chunks
Melting Point 128-133 °C [1]
Boiling Point 125-130 °C [8]
Density 1.035 g/cm3 [2]
Flash Point 16 °C [2][8]

Table 2: Solubility of Aluminium Isopropoxide
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Solvent Solubility Notes Citations

_ Decomposes to
Reacts vigorously

Water aluminum hydroxide [1112]

(hydrolyzes) )
and isopropanol.

Soluble, especially Often used as a

Isopropanol ) [91[19][20]
when heated solvent for reactions.

Ethanol Soluble [1][20]

Toluene Soluble [1][20]

Benzene Soluble [1][20]

Chloroform Soluble [1][20]

Carbon Tetrachloride Soluble [18][20]

Experimental Protocols

Protocol 1: Weighing and Dispensing Aluminium Isopropoxide Under an Inert Atmosphere
(Glovebox)

e Preparation: Ensure the glovebox has a dry, inert atmosphere (low ppm Oz and H20). Bring
the Aluminium isopropoxide container, a clean, dry beaker or flask, a spatula, and a
balance into the glovebox antechamber.

e Purging: Cycle the antechamber with the inert gas (e.g., 3 vacuum/refill cycles) to remove air
and moisture before transferring items into the main chamber.[21]

o Equilibration: Allow the container of Aluminium isopropoxide to equilibrate to the glovebox
temperature before opening to prevent condensation.

» Dispensing: Place the receiving flask on the balance and tare it. Carefully open the
Aluminium isopropoxide container and use the spatula to transfer the desired amount of
solid into the flask.

o Sealing: Tightly close the Aluminium isopropoxide container immediately after dispensing.
For long-term storage, consider wrapping the cap with paraffin film.
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» Removal: The prepared flask containing the Aluminium isopropoxide can now be sealed
and removed from the glovebox for use in your reaction setup.

Protocol 2: Handling Aluminium Isopropoxide Using the Balloon Method (Outside a
Glovebox)

o Glassware Preparation: Flame-dry or oven-dry all glassware (e.g., round-bottom flask with a
stir bar) to remove surface moisture.[17][22]

o Assembly: While the flask is still hot, attach a rubber septum to the opening and clamp it to a
stand.[23]

« Inerting the Flask: Fill a balloon with nitrogen or argon gas, attach a needle, and insert it
through the septum of the flask. Insert a second "outlet" needle to allow air to be displaced.
[17] Purge the flask for 5-10 minutes, then remove the outlet needle. The balloon will
maintain a positive pressure of inert gas.[17]

» Weighing: On a balance, quickly weigh the Aluminium isopropoxide into a separate small,
dry vial. Speed is essential to minimize atmospheric exposure.

o Transfer: Briefly remove the septum from the reaction flask and quickly add the weighed
Aluminium isopropoxide. Immediately re-seal the flask with the septum. This step should
be performed under a flow of inert gas if possible (e.g., by directing the gas flow from the
balloon over the opening).

» Solvent Addition: Add anhydrous solvent to the flask via a dry, inert gas-flushed syringe.[22]

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b147389?utm_src=pdf-body
https://www.benchchem.com/product/b147389?utm_src=pdf-body
https://kindle-tech.com/faqs/how-to-make-an-inert-atmosphere
https://m.youtube.com/watch?v=45dEG17rbwo
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/01%3A_General_Techniques/1.03%3A_Transferring_Methods/1.3C%3A_Transferring_Methods_-_Inert_Atmospheric_Methods
https://kindle-tech.com/faqs/how-to-make-an-inert-atmosphere
https://kindle-tech.com/faqs/how-to-make-an-inert-atmosphere
https://www.benchchem.com/product/b147389?utm_src=pdf-body
https://www.benchchem.com/product/b147389?utm_src=pdf-body
https://m.youtube.com/watch?v=45dEG17rbwo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Receive New Container
of Aluminium Isopropoxide

Inspect Container Seal
for Damage or Looseness

Yes No

Seal is Intact Seal is Compromised

Store in a Cool, Dry, Visually Inspect Solid:
Well-Ventilated Area Is it a free-flowing
(Flammables Cabinet) white powder/solid?

Yes

Material is Clumpy,
Discolored, or has an
Odor of Isopropanol

Material Appears Good

Proceed with Use
(Handle under Inert Atmosphere)

Quarantine for Disposal
or Purification (Distillation)

Click to download full resolution via product page

Caption: Workflow for handling a new container of Aluminium isopropoxide.
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Prior to Use
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Aluminium Isopropoxide
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Caption: Troubleshooting guide for reactions involving Aluminium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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